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Compound of Interest

Compound Name: 4-Azidobenzyl alcohol

Cat. No.: B2391360 Get Quote

Essential Safety and Handling Guide for 4-
Azidobenzyl Alcohol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Azidobenzyl alcohol. Given the absence of a comprehensive

Safety Data Sheet (SDS) specifically for 4-Azidobenzyl alcohol, this document incorporates

safety data from structurally similar compounds and general best practices for handling organic

azides. All quantitative data should be treated as conservative estimates.

Hazard Identification and Quantitative Data
4-Azidobenzyl alcohol is an organic azide, a class of compounds known for their potential

instability. While specific toxicity data for 4-Azidobenzyl alcohol is not readily available, data

from related compounds such as Benzyl Alcohol and 4-Aminobenzyl alcohol provide a basis for

assessing potential hazards. Organic azides, as a class, can be sensitive to heat, shock, and

friction, and may decompose explosively.[1][2]

Table 1: Quantitative Safety Data for 4-Azidobenzyl Alcohol and Related Compounds
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Parameter Value Compound Source

Acute Oral Toxicity

(LD50)
1230 mg/kg (Rat) Benzyl Alcohol [3]

Acute Dermal Toxicity

(LD50)
2000 mg/kg (Rabbit) Benzyl Alcohol [3]

Time-Weighted

Average (TWA)

Exposure Limit

44.2 mg/m³ Benzyl Alcohol [1]

Permissible Exposure

Limit (PEL) -

Respirable Fraction

5 mg/m³

4-Aminobenzyl

alcohol (as

Particulates not

otherwise regulated)

[4]

Permissible Exposure

Limit (PEL) - Total

Dust

10 mg/m³

4-Aminobenzyl

alcohol (as

Particulates not

otherwise regulated)

[4]

Melting Point 28 - 38 °C 4-Azidobenzyl alcohol [4]

Appearance
Yellow crystalline

powder
4-Azidobenzyl alcohol [4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure and ensure safety.

Table 2: Recommended Personal Protective Equipment for Handling 4-Azidobenzyl Alcohol
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PPE Category Item Specifications

Hand Protection Nitrile Gloves

Double gloving is

recommended. Change gloves

immediately if contaminated.

Eye Protection
Safety Goggles with Side

Shields

Must be worn at all times. A

face shield is recommended

when handling larger

quantities or if there is a splash

hazard.

Body Protection Laboratory Coat

A buttoned, long-sleeved lab

coat made of a low-

permeability fabric.

Respiratory Protection N95 or higher Respirator

Recommended when handling

the powder form of the

compound outside of a

certified chemical fume hood to

prevent inhalation of dust

particles.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a structured workflow is essential for the safe handling of 4-Azidobenzyl
alcohol.

Experimental Workflow for Handling 4-Azidobenzyl Alcohol
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Experimental Workflow for Handling 4-Azidobenzyl Alcohol

Preparation

Handling

Cleanup & Disposal

1. Designate Work Area
in a Fume Hood

2. Assemble and Don PPE

3. Gather All Necessary
Equipment and Reagents

4. Weigh Compound
(use non-metal spatula)

Proceed to Handling

5. Dissolve in Appropriate Solvent

6. Perform Reaction

7. Decontaminate Glassware
and Work Surfaces

Proceed to Cleanup

8. Dispose of Waste
(see disposal plan)

9. Doff PPE Correctly

10. Wash Hands Thoroughly

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2391360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Workflow for 4-Azidobenzyl Alcohol Waste

Waste Categorization

Waste Treatment (in fume hood)

Final Disposal

Solid Waste
(unused compound, contaminated items)

Quench solid waste with a
reducing agent solution

Liquid Waste
(reaction mixtures, solvent rinses)

Quench liquid waste with a
reducing agent solution

Collect treated waste in a
clearly labeled hazardous waste container

Contact Environmental Health & Safety
for pickup and disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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